Cas no 116979-32-9 (Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI))

• Product Name: Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI)
• CAS No: 116979-32-9
• MF: C₁₈H₂₀N₄
• MW: 292.378203392029
• CID: 169323
• PubChem ID: 3088104
• Update Time: 2025-04-19

Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergoline,6-methyl-8-(1H-pyrazol-3-yl)-, (8b)- (9CI)
• (6aR,9R)-7-methyl-9-(1H-pyrazol-5-yl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
• Ergoline, 6-methyl-8-(1H-pyrazol-3-yl)-, (8-beta)-
• 6-Methyl-8-beta-(pyrazol-3-yl)ergoline
• (8-beta)-6-Methyl-8-(1H-pyrazol-3-yl)ergoline
• SCHEMBL9629994
• 6-Methyl-8-(1H-pyrazol-3-yl)ergoline
• FCE 21643
• 116979-32-9
• DTXSID50922228

• Inchi： 1S/C18H20N4/c1-22-10-12(15-5-6-20-21-15)7-14-13-3-2-4-16-18(13)11(9-19-16)8-17(14)22/h2-6,9,12,14,17,19H,7-8,10H2,1H3,(H,20,21)/t12-,14?,17-/m1/s1
• InChI Key： NRLZOXBFNXPDKJ-ZYFOBHMOSA-N
• SMILES： N1(C)C[C@H](C2=CC=NN2)CC2C3C=CC=C4C=3C(=CN4)C[C@@H]12

Computed Properties

• Exact Mass: 290.15334
• Monoisotopic Mass: 292.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• Density: 1.272
• Boiling Point: 565.1°Cat760mmHg
• Flash Point: 295.6°C
• Refractive Index: 1.69
• PSA: 41.91